Cas no 1357559-58-0 (Potassium 3-(3-Methylpiperidin-1-yl)prop-1-en-2-yltrifluoroborate)

• Product Name: Potassium 3-(3-Methylpiperidin-1-yl)prop-1-en-2-yltrifluoroborate
• CAS No: 1357559-58-0
• MF: C₉H₁₆BF₃KN
• MW: 245.134553909302
• CID: 1240057
• PubChem ID: 56655918
• Update Time: 2025-08-05

Potassium 3-(3-Methylpiperidin-1-yl)prop-1-en-2-yltrifluoroborate Chemical and Physical Properties

Names and Identifiers

• Potassium trifluoro[3-(3-methyl-1-piperidinyl)-1-propen-2-yl]bora te(1-)
• POTASSIUM 3-(3-METHYLPIPERIDIN-1-YL)PROP-1-EN-2-YLTRIFLUOROBORATE
• starbld0049566
• Potassium trifluoro(3-(3-methylpiperidin-1-yl)prop-1-en-2-yl)borate
• 1357559-58-0
• potassium;trifluoro-[3-(3-methylpiperidin-1-yl)prop-1-en-2-yl]boranuide
• Potassium 3-(3-Methylpiperidin-1-yl)prop-1-en-2-yltrifluoroborate

• Inchi： 1S/C9H16BF3N.K/c1-8-4-3-5-14(6-8)7-9(2)10(11,12)13;/h8H,2-7H2,1H3;/q-1;+1
• InChI Key： DAOJJEDDZDHEOL-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C(=C)CN1CCCC(C)C1)(F)F

Computed Properties

• Exact Mass: 245.0964957g/mol
• Monoisotopic Mass: 245.0964957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Additional information on Potassium 3-(3-Methylpiperidin-1-yl)prop-1-en-2-yltrifluoroborate

Introduction to Potassium 3-(3-Methylpiperidin-1-yl)prop-1-en-2-yltrifluoroborate (CAS No. 1357559-58-0)

Potassium 3-(3-Methylpiperidin-1-yl)prop-1-en-2-yltrifluoroborate (CAS No. 1357559-58-0) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and electronic properties, has been explored for its potential applications in various biochemical and medicinal contexts.

The molecular structure of Potassium 3-(3-Methylpiperidin-1-yl)prop-1-en-2-yltrifluoroborate consists of a propenyl group linked to a piperidine ring, which is further substituted with a methyl group. The presence of a trifluoroborate anion enhances the compound's stability and reactivity, making it a valuable candidate for synthetic chemistry and drug design.

In recent years, the interest in this compound has been fueled by its role as an intermediate in the synthesis of more complex molecules. Researchers have been particularly intrigued by its potential to serve as a building block for the development of novel therapeutic agents. The trifluoroborate moiety, in particular, has been studied for its ability to influence the electronic properties of adjacent functional groups, which can be leveraged to fine-tune the biological activity of derived compounds.

One of the most compelling aspects of Potassium 3-(3-Methylpiperidin-1-yl)prop-1-en-2-yltrifluoroborate is its versatility in medicinal chemistry. The compound's ability to act as a ligand or a precursor in various synthetic pathways has opened up new avenues for drug discovery. For instance, it has been investigated as a component in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

Recent studies have highlighted the compound's potential in modulating enzyme activity. The piperidine ring, known for its ability to interact with biological targets, has been modified to enhance binding affinity and selectivity. This has led to the development of several lead compounds that are being tested in preclinical trials for their efficacy against various diseases.

The trifluoroborate anion plays a critical role in stabilizing reactive intermediates during synthetic processes. Its electron-withdrawing nature helps in facilitating various chemical transformations, making it an indispensable component in multi-step syntheses. This characteristic has made Potassium 3-(3-Methylpiperidin-1-yl)prop-1-en-2-yltrifluoroborate a preferred choice for researchers aiming to develop complex molecular architectures.

In addition to its synthetic utility, this compound has also been explored for its potential applications in materials science. The unique electronic properties of the trifluoroborate anion have been leveraged to develop advanced materials with enhanced thermal and chemical stability. These materials are being investigated for use in electronics, coatings, and other high-performance applications.

The pharmaceutical industry has been particularly keen on exploring the therapeutic potential of derivatives of Potassium 3-(3-Methylpiperidin-1-yl)prop-1-en-2-yltrifluoroborate. Researchers have synthesized several analogs that exhibit promising biological activity against targets such as proteases and kinases. These studies have provided valuable insights into the structure-activity relationships (SAR) governing the biological efficacy of such compounds.

The synthesis of these derivatives often involves sophisticated methodologies that highlight the versatility of Potassium 3-(3-Methylpiperidin-1-yl)propenyltrifluoroborate. For example, palladium-catalyzed cross-coupling reactions have been widely used to introduce various functional groups into the molecular framework. These reactions not only provide efficient access to complex structures but also allow for precise control over regioselectivity and stereochemistry.

The growing body of research on this compound underscores its significance in modern chemistry and drug discovery. As more studies are conducted, new applications and derivatives are likely to emerge, further solidifying its role as a cornerstone in pharmaceutical research. The continued exploration of its properties and potential will undoubtedly lead to groundbreaking advancements in medicine and materials science.